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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the historical discovery and initial
scientific investigations into the element thorium. The content herein is structured to offer a
detailed understanding of the foundational experiments, methodologies, and early quantitative
data that marked the beginning of thorium research.

Discovery and Isolation of Thorium

The journey of thorium's discovery began in 1828 when the Swedish chemist Jons Jacob
Berzelius received a sample of a black mineral from the Norwegian mineralogist Hans Morten
Thrane Esmark, who had found it on Lagvg Island, Norway.[1][2] Berzelius, a prominent chemist
of his time, subjected the mineral, later named thorite, to rigorous chemical analysis and
concluded it contained a new element.[3][4] He named this new element "thorium" after Thor,
the Norse god of thunder.[2][5]

Quantitative Analysis of Thorite

Berzelius's initial investigation involved a quantitative analysis of thorite to determine the
composition of the mineral and the properties of the new earth (oxide) it contained. While the
full, detailed quantitative data from his original 1829 publication is not readily available in
modern databases, historical accounts confirm his meticulous work in separating the
constituent elements. His analysis revealed that thorite was a silicate of the new element.[3]
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Table 1: Composition of Thorite (Conceptual based on historical accounts)

Constituent Percentage (%)
Thoria (Thorium Oxide - ThO2) ~57-60%

Silica (Silicon Dioxide - SiOz2) ~18-20%

Iron Oxide Variable
Manganese Oxide Variable

Other trace elements Variable

Note: This table is a conceptual representation
based on historical descriptions of thorite's
composition. Precise figures from Berzelius's

original analysis are not available.

Experimental Protocol: Isolation of Metallic Thorium

Berzelius was the first to isolate metallic thorium, albeit in an impure form. His method
involved a chemical reduction of thorium chloride with potassium.[1][3] This process was at the
forefront of metallurgical techniques for isolating reactive metals during that era.

Experimental Workflow: Isolation of Metallic Thorium by Berzelius (1829)
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Caption: Workflow for Berzelius's isolation of thorium.

Methodology:

o Preparation of Thorium Oxide (Thoria): The thorite mineral was first chemically processed to
separate the thorium oxide from the silicate and other mineral components. This likely
involved dissolution in acid followed by precipitation of thorium hydroxide, which could then
be heated to form the oxide.
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e Formation of Thorium Chloride: The obtained thorium oxide was mixed with carbon powder.
This mixture was then heated to a high temperature while a stream of chlorine gas was
passed over it. The carbon acted as a reducing agent, allowing the chlorine to react with the
thorium to form thorium chloride (ThCla).[1]

e Reduction with Potassium: The thorium chloride was then placed in a reaction vessel with
potassium metal. Upon heating, the potassium, being more reactive, reduced the thorium
chloride, forming metallic thorium and potassium chloride.

 Purification: The resulting mixture was then washed, likely with water, to remove the
potassium chloride byproduct, leaving behind the impure metallic thorium.

Discovery of Thorium's Radioactivity

For several decades after its discovery, thorium was considered a stable, heavy element. This
perception changed in 1898 with the independent and nearly simultaneous discovery of its
radioactivity by German chemist Gerhard Carl Schmidt and Polish-French physicist Marie
Curie.[6][7]

Gerhard Schmidt's Experiments

In early 1898, Gerhard Schmidt was investigating the recently discovered phenomenon of
"Becquerel rays" (radioactivity) emitted by uranium. He systematically tested various elements
and their compounds to see if they exhibited similar properties. His experiments revealed that
thorium and its compounds also emitted these penetrating rays, making it the second element
known to be radioactive.

Experimental Protocol: Schmidt's Investigation of Thorium's Radioactivity (1898)
Methodology:

o Apparatus: Schmidt's experimental setup likely consisted of a charged electroscope. The
rate at which the electroscope's leaves discharged was a measure of the ionization of the air
caused by the radiation from the substance being tested.

e Procedure:
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o A sample of a thorium compound (e.g., thorium oxide) was placed near the electroscope.
o The rate of discharge of the electroscope was observed and recorded.

o This was compared to the background rate of discharge and the rate of discharge caused
by a known radioactive substance like uranium.

e Observation: Schmidt observed that the presence of thorium compounds significantly
increased the rate of discharge of the electroscope, indicating that they were emitting
ionizing radiation.

Marie Curie's Independent Discovery

Working independently in Paris, Marie Curie was also conducting a systematic search for other
radioactive elements as part of her doctoral research.[8] She used a more quantitative method
involving a quadrant electrometer, an instrument developed by her husband Pierre Curie and
his brother Jacques.[9]

Experimental Protocol: Curie's Measurement of Thorium's Radioactivity (1898)
Methodology:

o Apparatus: Marie Curie utilized a quadrant electrometer connected to an ionization chamber.
The ionization chamber consisted of two parallel metal plates, between which a voltage was
applied. The substance to be tested was placed on the lower plate.

e Procedure:

o Athin layer of a thorium compound was spread uniformly on the lower plate of the
ionization chamber.

o The radiation emitted by the thorium ionized the air between the plates, creating a small
electric current.

o This current was measured with high precision by the quadrant electrometer.

o Quantitative Measurement: By measuring the ionization current, Curie was able to quantify
the intensity of the radiation emitted by thorium. She found that the intensity of the
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radioactivity was proportional to the amount of thorium present in the sample, leading her to
conclude that radioactivity was an atomic property.

Table 2: Conceptual Comparison of Radioactivity Measurements (Curie, 1898)

Substance lonization Current (Arbitrary Units)
Background ~0

Uranium Compound X

Thorium Compound Y (comparable to X)

Note: This table is a conceptual representation
of the type of quantitative data Marie Curie
would have collected. The actual values would
have depended on the specific compounds and

quantities used.

Early Research on Radioactive Decay

Following the discovery of thorium's radioactivity, the nature of this phenomenon became a
subject of intense investigation. In the early 1900s, Ernest Rutherford and Frederick Soddy
conducted a series of groundbreaking experiments at McGill University that revealed the
process of radioactive decay.[10]

The Discovery of Thorium's "Emanation” and "Thorium-
Xll

Rutherford and Soddy observed that thorium compounds continuously produced a radioactive
gas, which they termed "emanation” (now known to be an isotope of radon, Rn-220).[11] They
also discovered that a highly radioactive substance, which they named "Thorium-X" (now
known as radium-224), could be chemically separated from thorium.[10]

Experimental Protocol: Separation of Thorium-X and Observation of Decay and Recovery

Methodology:
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e Separation of Thorium-X:
o A solution of a thorium salt (e.g., thorium nitrate) was prepared.
o Ammonia was added to the solution to precipitate thorium hydroxide.

o The precipitate was filtered, and the filtrate was found to contain a highly radioactive
substance, which they called Thorium-X.

o Measurement of Radioactivity:

o The radioactivity of the separated Thorium-X and the remaining thorium hydroxide were
measured over time using an electrometer.

e Observations:

o The radioactivity of the isolated Thorium-X decreased over time, following an exponential
decay curve.

o The radioactivity of the thorium hydroxide, from which Thorium-X had been removed,
gradually increased, eventually returning to its original level.

These observations led Rutherford and Soddy to the revolutionary conclusion that thorium
was undergoing a process of transmutation, decaying into a series of other elements. This was
the foundation of the theory of radioactive disintegration.

Logical Relationship: The Thorium Decay Series Discovery
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Caption: Logical flow of the discovery of radioactive decay.

This early research laid the groundwork for our modern understanding of nuclear physics and
the properties of radioactive elements. The meticulous experimental work of these pioneers
opened up a new field of science and continues to be the foundation upon which further
research into thorium and its potential applications is built.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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